(1R,2R)-1-Amino-1-(2,4-dichlorophenyl)propan-2-OL

• Molecular Formula: C9H11Cl2NO
• Molecular Weight: 220.09 g/mol
• IUPAC Name: (1R,2R)-1-amino-1-(2,4-dichlorophenyl)propan-2-ol
• InChI: InChI=1S/C9H11Cl2NO/c1-5(13)9(12)7-3-2-6(10)4-8(7)11/h2-5,9,13H,12H2,1H3/t5-,9+/m1/s1
• InChI Key: MXIZFQFWCWXGED-ANLVUFKYSA-N
• Isomeric SMILES: C[C@H]([C@@H](C1=C(C=C(C=C1)Cl)Cl)N)O
• Canonical SMILES: CC(C(C1=C(C=C(C=C1)Cl)Cl)N)O

Description

(1R,2R)-1-Amino-1-(2,4-dichlorophenyl)propan-2-OL is a chiral compound with significant applications in various fields, including medicinal chemistry and organic synthesis. The compound’s unique structure, featuring a chiral center and dichlorophenyl group, contributes to its distinct chemical properties and biological activities.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of (1R,2R)-1-Amino-1-(2,4-dichlorophenyl)propan-2-OL typically involves the following steps:

Starting Material: The synthesis begins with a suitable precursor, such as 2,4-dichlorobenzaldehyde.

Reduction: The aldehyde group is reduced to an alcohol using a reducing agent like sodium borohydride (NaBH4) or lithium aluminum hydride (LiAlH4).

Amination: The resulting alcohol is then subjected to amination using an appropriate amine source, such as ammonia or an amine derivative, under suitable conditions to introduce the amino group.

Industrial Production Methods

Industrial production of this compound may involve optimized reaction conditions, such as:

Catalysts: Use of chiral catalysts to ensure high enantioselectivity.

Solvents: Selection of solvents that enhance reaction efficiency and yield.

Temperature and Pressure: Controlled temperature and pressure conditions to maximize product formation.

Chemical Reactions Analysis

Types of Reactions

(1R,2R)-1-Amino-1-(2,4-dichlorophenyl)propan-2-OL undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding ketones or aldehydes.

Reduction: Reduction reactions can further modify the functional groups.

Substitution: The dichlorophenyl group can undergo nucleophilic substitution reactions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

Reduction: Reducing agents like sodium borohydride (NaBH4) and lithium aluminum hydride (LiAlH4) are frequently used.

Substitution: Nucleophiles such as amines or thiols can be used for substitution reactions.

Major Products Formed

Oxidation: Formation of ketones or aldehydes.

Reduction: Formation of secondary or tertiary amines.

Substitution: Formation of substituted dichlorophenyl derivatives.

Scientific Research Applications

(1R,2R)-1-Amino-1-(2,4-dichlorophenyl)propan-2-OL has diverse applications in scientific research:

Chemistry: Used as a chiral building block in organic synthesis.

Biology: Investigated for its potential biological activities, including enzyme inhibition and receptor binding.

Medicine: Explored for its therapeutic potential in treating various diseases.

Industry: Utilized in the production of pharmaceuticals and agrochemicals.

Mechanism of Action

The mechanism of action of (1R,2R)-1-Amino-1-(2,4-dichlorophenyl)propan-2-OL involves its interaction with specific molecular targets:

Molecular Targets: The compound may bind to enzymes or receptors, modulating their activity.

Pathways Involved: It can influence biochemical pathways related to its target, leading to desired biological effects.

Comparison with Similar Compounds

Similar Compounds

• (1R,2R)-1-Amino-1-(3,4-dichlorophenyl)propan-2-OL
• (1R,2R)-1-Amino-1-(2,5-dichlorophenyl)propan-2-OL

Uniqueness

(1R,2R)-1-Amino-1-(2,4-dichlorophenyl)propan-2-OL is unique due to its specific substitution pattern on the phenyl ring, which imparts distinct chemical and biological properties compared to its analogs.